Cas no 2172212-70-1 (4-bromo-5-fluoro-2-nitrophenyl chloroformate)

• Product Name: 4-bromo-5-fluoro-2-nitrophenyl chloroformate
• CAS No: 2172212-70-1
• MF: C₇H₂BrClFNO₄
• MW: 298.450483798981
• CID: 5896896
• PubChem ID: 165788794
• Update Time: 2025-10-29

4-bromo-5-fluoro-2-nitrophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-fluoro-2-nitrophenyl carbonochloridate
• 4-bromo-5-fluoro-2-nitrophenyl chloroformate
• EN300-1612773
• 2172212-70-1

• Inchi： 1S/C7H2BrClFNO4/c8-3-1-5(11(13)14)6(2-4(3)10)15-7(9)12/h1-2H
• InChI Key： MQBGECGHPRUIDM-UHFFFAOYSA-N
• SMILES： C(Cl)(OC1=CC(F)=C(Br)C=C1[N+]([O-])=O)=O

Computed Properties

• Exact Mass: 296.88398g/mol
• Monoisotopic Mass: 296.88398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.935±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 316.3±42.0 °C(Predicted)

Additional information on 4-bromo-5-fluoro-2-nitrophenyl chloroformate

Comprehensive Overview of 4-Bromo-5-Fluoro-2-Nitrophenyl Chloroformate (CAS No. 2172212-70-1)

4-Bromo-5-fluoro-2-nitrophenyl chloroformate (CAS No. 2172212-70-1) is a highly specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of aryl chloroformates, which are pivotal in synthesizing active pharmaceutical ingredients (APIs) and fine chemicals. Its unique structural features, including the bromo, fluoro, and nitro substituents, make it a versatile building block for designing complex molecules. Researchers frequently search for "4-bromo-5-fluoro-2-nitrophenyl chloroformate synthesis" or "CAS 2172212-70-1 applications", reflecting its growing relevance in drug discovery.

The compound's molecular formula, C₇H₂BrClFNO₄, highlights its multifunctional reactivity. The presence of both electron-withdrawing (nitro and fluoro) and electron-donating (bromo) groups enables selective modifications, a topic often explored in queries like "aryl chloroformate reactivity trends 2024". Recent studies emphasize its role in peptide coupling and protecting group chemistry, aligning with the industry's focus on sustainable and efficient synthetic routes. Notably, its stability under controlled conditions makes it preferable for high-throughput screening applications.

In the context of green chemistry, 4-bromo-5-fluoro-2-nitrophenyl chloroformate has garnered attention due to its potential in catalyzed reactions. Searches such as "eco-friendly aryl chloroformate derivatives" underscore the demand for environmentally benign alternatives. Innovations in flow chemistry and microwave-assisted synthesis further enhance its utility, reducing waste and energy consumption. This aligns with global trends toward sustainable manufacturing, a hot topic in 2024.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry. Researchers often inquire about "CAS 2172212-70-1 purity standards" or "spectral data for 4-bromo-5-fluoro-2-nitrophenyl chloroformate", emphasizing the need for precise quality control. Its storage recommendations (e.g., anhydrous conditions at -20°C) are critical to maintain stability, a detail frequently overlooked in user forums.

Emerging applications include its use in bioconjugation for antibody-drug conjugates (ADCs), a rapidly expanding field in oncology. Keywords like "ADC linker chemistry 2024" and "nitrophenyl chloroformate in biotech" reflect this trend. The compound's ability to form stable carbamate linkages under mild conditions positions it as a key player in next-generation targeted therapies.

Regulatory compliance remains a priority, with queries such as "CAS 2172212-70-1 safety data sheet" highlighting user concerns. While not classified as hazardous under standard protocols, proper handling with PPE is advised. The compound's patent landscape is another area of interest, particularly for generic drug developers navigating intellectual property constraints.

In summary, 4-bromo-5-fluoro-2-nitrophenyl chloroformate (CAS No. 2172212-70-1) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its integration into cutting-edge research and alignment with sustainability goals ensure its continued prominence in scientific literature and industrial applications.